Cas no 12015-14-4 (Ammonium Chloride-d4)

• Product Name: Ammonium Chloride-d4
• CAS No: 12015-14-4
• MF: ClH₄N
• MW: 53.4914588928223
• CID: 192960
• PubChem ID: 24850520
• Update Time: 2025-11-02

Ammonium Chloride-d4 Chemical and Physical Properties

Names and Identifiers

• Ammonium chloride((ND4)Cl) (7CI,8CI,9CI)
• Ammonium-d4 chloride
• NULL
• Ammonium chloride labeled with nitrogen-15
• ammonium chloride-d4
• AMMONIUM-15N CHLORIDE
• Ammoniumchlorid
• ammoniumchloride
• deuterated ammonium chloride
• [2H4]ammonium chloride
• AMMONIUM-D4 CHLORIDE, 98+ ATOM % D
• Ammonium-D4 chloride >99.0 Atom % D
• Ammoniumchloride(ND4Cl)
• AMMONIUM-D4 CHLORIDE, 98+ ATOM % D, FOR NMR
• Ammonium-d4 chloride,for NMR,98+ atom % D
• Tetradeuteroammonium chloride
• Ammonium Chloride-d4

• MDL： 24850520
• Inchi： 1S/ClH.H3N/h1H;1H3
• InChI Key： NLXLAEXVIDQMFP-UHFFFAOYSA-N
• SMILES： ClN([H])([H])([H])[H]

Computed Properties

• Exact Mass: 57.02830
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 340 °C (subl.)(lit.)
• PSA: 3.24000
• LogP: 1.12590
• Sensitiveness: Hygroscopic
• Vapor Pressure: 1 mm Hg ( 160.4 °C)
• Solubility: Not available

Ammonium Chloride-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S22
• Hazardous Material Identification：
• Safety Term：S22
• Risk Phrases：R22

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Halogen organides Halogen hydrides
• Solvents and Organic Chemicals Organic Solvents

Additional information on Ammonium Chloride-d4

Ammonium Chloride-d4 (CAS No. 12015-14-4): A Comprehensive Guide to Its Properties and Applications

Ammonium Chloride-d4, with the CAS No. 12015-14-4, is a deuterated form of ammonium chloride, where four hydrogen atoms are replaced by deuterium. This isotopic labeling makes it a valuable tool in NMR spectroscopy and mass spectrometry, particularly in metabolic studies and pharmaceutical research. The compound's unique properties have garnered significant attention in scientific communities, especially with the growing demand for stable isotope-labeled compounds in drug development and environmental analysis.

One of the most frequently asked questions about Ammonium Chloride-d4 is its role in deuterium labeling. Researchers often search for "how does deuterium labeling improve NMR sensitivity?" or "applications of Ammonium Chloride-d4 in pharmacokinetics." These queries highlight the compound's critical role in enhancing the precision of analytical techniques. The deuterium atoms in Ammonium Chloride-d4 reduce signal overlap in NMR spectra, enabling clearer data interpretation—a feature highly sought after in proteomics and metabolomics.

Another hot topic is the sustainability of isotopic labeling processes. With the rise of green chemistry, scientists are exploring ways to minimize waste and energy consumption in the production of deuterated compounds. Ammonium Chloride-d4 is often discussed in this context due to its efficient synthesis and recyclability. Searches like "eco-friendly synthesis of deuterated ammonium chloride" reflect this trend, underscoring the compound's alignment with modern environmental stewardship goals.

In pharmaceutical research, Ammonium Chloride-d4 is frequently used as an internal standard for quantitative analysis. Its stability and predictable behavior in LC-MS (liquid chromatography-mass spectrometry) make it indispensable for bioavailability studies and drug metabolite tracking. Questions such as "why use deuterated internal standards in LC-MS?" are common, emphasizing the compound's reliability in ensuring accurate measurements.

The industrial applications of Ammonium Chloride-d4 extend beyond life sciences. It is also utilized in material science for studying hydrogen-deuterium exchange in polymers and coatings. This property is particularly relevant for durability testing and corrosion resistance research, where understanding molecular interactions is crucial. Searches like "deuterium exchange in polymer degradation" demonstrate the compound's versatility across disciplines.

As the demand for precision medicine grows, so does the interest in isotope-labeled compounds like Ammonium Chloride-d4. Its ability to provide high-resolution data in clinical diagnostics and therapeutic monitoring positions it as a cornerstone of modern analytical chemistry. Whether in academic research or industrial R&D, this compound continues to play a pivotal role in advancing scientific knowledge.